2-(4-fluorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate

• Molecular Formula: C26H26FNO5
• Molecular Weight: 451.5 g/mol
• IUPAC Name: [2-(4-fluorophenyl)-2-oxoethyl] 4-(3,5-dioxo-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-en-4-yl)cyclohexane-1-carboxylate
• InChI: InChI=1S/C26H26FNO5/c27-15-5-1-13(2-6-15)21(29)12-33-26(32)14-3-7-16(8-4-14)28-24(30)22-17-9-10-18(20-11-19(17)20)23(22)25(28)31/h1-2,5-6,9-10,14,16-20,22-23H,3-4,7-8,11-12H2
• InChI Key: APDMPGMVWQZZTG-UHFFFAOYSA-N
• SMILES: C1CC(CCC1C(=O)OCC(=O)C2=CC=C(C=C2)F)N3C(=O)C4C5C=CC(C4C3=O)C6C5C6

Description

2-(4-fluorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate is a chemical compound that has garnered interest in the scientific community due to its potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of 2-(4-fluorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate is not fully understood. However, it is believed that the compound works by inhibiting certain enzymes and proteins that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-fluorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate can reduce inflammation in the gut and inhibit the growth of cancer cells. The compound has also been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-fluorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate in lab experiments is its low toxicity profile, which allows for higher doses to be used without causing harm to cells or animals. However, one limitation is that the compound is not readily available commercially and must be synthesized in the lab.

Future Directions

There are several future directions for research on 2-(4-fluorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate. One direction is to further investigate its potential as an anti-inflammatory and anticancer agent. Another direction is to explore its use in combination with other drugs to enhance its therapeutic effects. Additionally, research could be done to improve the synthesis method and increase the yield of the compound.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate involves the reaction of 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylic acid with 2-(4-fluorophenyl)-2-oxoethyl chloride in the presence of a base. The reaction yields the desired compound as a white crystalline solid.

Scientific Research Applications

2-(4-fluorophenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate has been studied for its potential applications in the treatment of various diseases. One study showed that the compound has anti-inflammatory effects and can be used to treat inflammatory bowel disease. Another study demonstrated that the compound can inhibit the growth of cancer cells and may have potential as an anticancer agent.